![molecular formula C18H16BrN3O2 B2696998 1-(4-bromophenyl)-3-((2-methoxybenzyl)amino)pyrazin-2(1H)-one CAS No. 899999-86-1](/img/structure/B2696998.png)
1-(4-bromophenyl)-3-((2-methoxybenzyl)amino)pyrazin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-bromophenyl)-3-((2-methoxybenzyl)amino)pyrazin-2(1H)-one, also known as BMB-4, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a pyrazinone derivative that has been synthesized through various methods, and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of 1-(4-bromophenyl)-3-((2-methoxybenzyl)amino)pyrazin-2(1H)-one is not fully understood, but studies have shown that it may act as an inhibitor of various signaling pathways involved in cancer cell growth and proliferation. It may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes involved in cancer cell growth, and to induce changes in the expression of various genes. It has also been found to have antioxidant and anti-inflammatory effects, which may have implications in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
1-(4-bromophenyl)-3-((2-methoxybenzyl)amino)pyrazin-2(1H)-one has several advantages for use in lab experiments. It is relatively easy to synthesize, and has been found to have high purity and stability. It is also relatively inexpensive compared to other compounds used in cancer research. However, this compound has some limitations, such as its low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 1-(4-bromophenyl)-3-((2-methoxybenzyl)amino)pyrazin-2(1H)-one. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of this compound. Another area of interest is the exploration of its potential applications in the treatment of various diseases, such as inflammation and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound, and to explore its potential as a therapeutic agent.
Synthesis Methods
The synthesis of 1-(4-bromophenyl)-3-((2-methoxybenzyl)amino)pyrazin-2(1H)-one involves the reaction of 4-bromobenzaldehyde with 2-methoxybenzylamine to form the intermediate, which is then reacted with pyrazinone to yield the final product. This method has been optimized to improve the yield and purity of this compound, and has been used in various studies.
Scientific Research Applications
1-(4-bromophenyl)-3-((2-methoxybenzyl)amino)pyrazin-2(1H)-one has been found to have potential applications in scientific research, particularly in the field of cancer research. Studies have shown that this compound has anticancer properties, and can inhibit the growth of various cancer cell lines. It has also been found to have anti-inflammatory and antioxidant properties, which may have implications in the treatment of various diseases.
properties
IUPAC Name |
1-(4-bromophenyl)-3-[(2-methoxyphenyl)methylamino]pyrazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16BrN3O2/c1-24-16-5-3-2-4-13(16)12-21-17-18(23)22(11-10-20-17)15-8-6-14(19)7-9-15/h2-11H,12H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKPPFKQIIBLDQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CNC2=NC=CN(C2=O)C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.